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Chemical Profile & Specifications

The following table summarizes the key identification and specification data for 12-Bromododecanoic acid

from the search results:

Property

Details

CAS Number

Molecular Formula

Molecular Weight

Appearance

Melting Point

Purity

Loss on Drying

Specified Shelf Life

73367-80-3 [1] [2] [3]

C12H23BrOz [1] [2] [3]

279.21 g/mol [1] [2] [3]

Off-white to white powder or solid [1] [4] [2]

52-55 °C (literature value) [2]

97% minimum [1] [4]

1.0% maximum [4]

2 years [1] [5]
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Analytical Methods for Purity Verification

To ensure the quality of your experiments, here are the standard methods used for identifying this compound

and verifying its purity.

Method Application Note

Proton Nuclear Magnetic Used for structural identification and confirmation [1] [6] [5].
Resonance (*H NMR)

High-Performance Liquid Used for determining purity and is one of the specified identification
Chromatography (HPLC) methods [1] [5].
Melting Point (mp) A key physical property for verification; the literature value is 52-55

°C [2]. A significant deviation from this range can indicate
impurities.

Frequently Asked Questions

Q1: What is the recommended storage condition for 12-
Bromododecanoic acid?

It is recommended to store this chemical sealed in a dry place at room temperature, away from light [1]

[5][7].

Q2: What safety precautions should | take when handling this
compound?

Consult the Safety Data Sheet (SDS) for comprehensive guidance. General personal protective equipment
(PPE) includes eyes shields, gloves, and type N95 respirators [2]. It is a combustible solid and may cause

skin and eye irritation [2] [7].
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Q3: What are the typical solubility properties?

It is soluble in organic solvents. Specifically, it has a solubility of 50 mg/mL in chloroform, forming a clear

to slightly hazy, colorless to faintly yellow solution [2].

Troubleshooting Common Experimental Issues

Problem: Low Yield in Nucleophilic Substitution Reactions

The bromine atom in the molecule is reactive for nucleophilic substitution (SN2), but the long carbon chain

can make it somewhat sterically hindered and less reactive than smaller alkyl bromides [1] [4] [5].

e Solution: Ensure the reaction is conducted under anhydrous conditions to prevent hydrolysis. Gently
heating the reaction mixture and using a potent nucleophile can help drive the reaction to completion.

Problem: Inconsistent Results in Surface Functionalization

The compound is used to create carboxylic acid-terminated self-assembled monolayers (SAMs) on surfaces

like silicon nitride for biosensors [8]. Inconsistent surface coverage can affect downstream applications.

¢ Solution: The wet-chemical functionalization process often involves refluxing in toluene. For
reproducible results, ensure the silicon nitride substrate is properly pre-treated (e.g., HF-etched to
create N-H groups) and that the refluxing time and temperature are strictly controlled [8]. Surface
characterization with XPS can quantitatively confirm the density of the functional layer [8].

Problem: Purity Analysis Does Not Meet Specification

If your in-house analysis indicates a purity below the specified 97% minimum.

e Solution:
o Verify Method: Confirm that your HPLC protocol is suitable for long-chain fatty acid derivatives.
o Check Storage: Ensure the material has been stored correctly and is within its 2-year shelf life.
Exposure to moisture or light can lead to degradation.
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o Contact Supplier: Request the Certificate of Analysis (CoA) for your specific batch from the
manufacturer for comparison and verification [3].

Experimental Workflow for Quality Control

For researchers receiving a new batch of the compound, the following workflow can help quickly verify its

quality before use in sensitive experiments.

Visual Inspection
Check for color and form

Check Documentation
Verify CAS No. and CoA

:

Perform Melting Point Analysis

Run HPLC/'H NMR

Results Match Specifications?

Yes No

Do Not Use

Approve for Experimental Use Coming Sogplker
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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